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Compound of Interest

Compound Name: 2-Amino-3,4,6-trichlorophenol

CAS No.: 6358-15-2

Cat. No.: B1265891

Get Quote

Executive Summary & Nomenclature
2-Amino-3,4,6-trichlorophenol is a highly functionalized aromatic intermediate used primarily

in the synthesis of fungicides, diazo dyes, and pharmaceutical precursors. Its structural integrity

is defined by the interplay between the electron-donating hydroxyl and amino groups against

the electron-withdrawing chlorine atoms.

For researchers in drug development and toxicology, this molecule represents a critical

"structural alert" class. Like many halogenated aminophenols, it serves as a pro-electrophile.

Upon metabolic oxidation, it can generate reactive quinone imines, necessitating rigorous

ADME (Absorption, Distribution, Metabolism, and Excretion) profiling during early-stage

screening.
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Property Specification

IUPAC Name 2-Amino-3,4,6-trichlorophenol

CAS Number 6358-15-2

Molecular Formula C₆H₄Cl₃NO

Molecular Weight 212.46 g/mol

Appearance Off-white to grey crystalline solid

Melting Point 124–125 °C

Predicted pKa ~6.90 (Acidic due to Cl- withdrawing effect)

Solubility
Soluble in ethanol, DMSO, acetone; sparingly

soluble in water

Stability
Air-sensitive (prone to auto-oxidation to quinone

imines)

Synthetic Architecture
The synthesis of 2-Amino-3,4,6-trichlorophenol is governed by regioselective electrophilic

aromatic substitution. The most robust industrial and laboratory route utilizes 2,4,5-

trichlorophenol as the starting scaffold.

Mechanistic Rationale
Starting Material: 2,4,5-Trichlorophenol.[1]

Nitration (Electrophilic Substitution): The hydroxyl group (OH) is a strong ortho/para director.

In 2,4,5-trichlorophenol, the para position (C4) and one ortho position (C2) are blocked by

chlorine. The only open ortho position is C6. Thus, nitration occurs highly selectively at C6.

Reduction: The resulting nitro group is reduced to an amine. Chemical reduction (Fe/HCl) is

often preferred over catalytic hydrogenation (H₂/Pd) to prevent accidental

hydrodechlorination (stripping of chlorine atoms).

Experimental Protocol: Synthesis Workflow
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Step 1: Nitration

Dissolve 2,4,5-trichlorophenol in glacial acetic acid.

Add fuming nitric acid dropwise at 0–5 °C to control exotherm.

Result: Formation of 2-nitro-3,4,6-trichlorophenol (Note: Numbering shifts as the principal

group priority changes, but structurally the NO₂ is adjacent to OH).

Step 2: Reduction (Bechamp Reduction Variant)

Suspend the nitro-intermediate in water/ethanol.

Add iron powder (3.0 eq) and catalytic HCl. Reflux for 2–4 hours.

Purification: Basify with Na₂CO₃ to precipitate iron salts, filter hot. Acidify filtrate to

crystallize the free base.

Visualization: Synthesis Pathway
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Figure 1: Regioselective synthesis route ensuring correct isomer formation.
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Biological Activity & Toxicological Mechanisms[5][6]
[7]
In drug development, 2-Amino-3,4,6-trichlorophenol is classified as a nephrotoxicant

precursor. Its toxicity is not inherent to the parent molecule but arises from its bioactivation.

The Quinone Imine Trap
Like acetaminophen and other aminophenols, this molecule undergoes metabolic oxidation

(typically via CYP450 enzymes or peroxidases) to form a quinone imine. This electrophilic

species depletes cellular glutathione (GSH).

Oxidation: The 2-amino-phenol motif is oxidized to 3,4,6-trichloro-1,2-benzoquinone imine.

Conjugation: The quinone imine is a "soft" electrophile that reacts rapidly with the sulfhydryl

group of Glutathione (GSH).

Toxicity: Once GSH is depleted, the quinone imine covalently binds to renal cysteine-rich

proteins, causing mitochondrial dysfunction and cell death (proximal tubular necrosis).

Visualization: Bioactivation Pathway

Renal Toxicity Mechanism
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Figure 2: Oxidative bioactivation pathway leading to potential renal toxicity.

Analytical Characterization
To validate the identity of 2-Amino-3,4,6-trichlorophenol, researchers should utilize the

following spectral markers.

¹H NMR (DMSO-d₆):

The molecule has only one aromatic proton.

Look for a singlet at approximately δ 7.4–7.6 ppm.

Broad singlets for –OH and –NH₂ (exchangeable with D₂O).

Mass Spectrometry (LC-MS):

Ionization: ESI Negative mode (preferred for phenols) or Positive mode.

Isotope Pattern: The presence of three chlorine atoms creates a distinct isotopic cluster

(M, M+2, M+4, M+6) with relative intensities of roughly 100 : 96 : 31 : 3.

Storage:

Store at 2–8 °C under Argon.

The compound darkens upon exposure to air, indicating oxidation to the quinone/quinone

imine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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